Cas no 1116230-95-5 (6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline
• CAS No: 1116230-95-5
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5734071
• PubChem ID: 59441783
• Update Time: 2025-06-14

6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline
• SCHEMBL2204654
• 1116230-95-5
• AT29981
• RMFTYLIHJUTKCL-UHFFFAOYSA-N
• 2-methyl-6-(methyloxy)-7-nitro-1,2,3,4-tetrahydroisoquinoline
• 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C11H14N2O3/c1-12-4-3-8-6-11(16-2)10(13(14)15)5-9(8)7-12/h5-6H,3-4,7H2,1-2H3
• InChI Key： RMFTYLIHJUTKCL-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN(C)C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline

Recent Advances in the Study of 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 1116230-95-5)

6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 1116230-95-5) is a synthetic tetrahydroisoquinoline derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique nitro and methoxy substituents, has been the subject of various studies aimed at exploring its pharmacological properties and synthetic utility. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have focused on optimizing the synthetic routes for 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel, high-yield synthesis method utilizing a palladium-catalyzed coupling reaction, which significantly reduced the number of steps required compared to traditional methods. This advancement not only enhances the scalability of production but also opens new avenues for structural modifications to explore structure-activity relationships (SAR).

The pharmacological profile of 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline has been investigated in several preclinical models. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory activity against monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative disorders such as Parkinson's disease. The compound exhibited a Ki value of 0.8 nM, suggesting its potential as a lead candidate for developing novel MAO-B inhibitors. Additionally, molecular docking studies revealed favorable interactions with the enzyme's active site, providing insights into its mechanism of action.

Further research has explored the compound's potential in oncology. A 2024 study in the European Journal of Medicinal Chemistry highlighted its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and activation of caspase-3, indicating a promising avenue for developing targeted cancer therapies. However, further in vivo studies are needed to validate these findings and assess potential toxicity.

In addition to its direct pharmacological effects, 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline has been investigated as a versatile building block in medicinal chemistry. Its unique structure allows for diverse functionalization, making it valuable for constructing libraries of analogs with varied biological activities. Recent work published in ACS Medicinal Chemistry Letters described its use in developing novel sigma-1 receptor ligands, which have potential applications in treating neuropathic pain and psychiatric disorders.

Despite these promising developments, challenges remain in the clinical translation of 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline-based therapeutics. Pharmacokinetic studies indicate moderate oral bioavailability and rapid metabolism, necessitating further structural optimization to improve drug-like properties. Current research efforts are focused on addressing these limitations through prodrug strategies and formulation development.

In conclusion, 6-Methoxy-2-methyl-7-nitro-1,2,3,4-tetrahydroisoquinoline (CAS: 1116230-95-5) represents a compound of significant interest in medicinal chemistry, with demonstrated potential across multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a valuable scaffold for future drug discovery efforts. The compound's versatility and promising biological activities warrant continued investigation to fully realize its therapeutic potential.